Cas no 2518-24-3 (4-aminoisoindoline-1,3-dione)

4-aminoisoindoline-1,3-dione Properties

Names and Identifiers

• 4-Aminoisoindoline-1,3-dione
• 4-Amino-1H-isoindole-1,3(2H)-dione
• 3-Aminophthalimide
• 4-aminoisoindole-1,3-dione
• 4-amino-isoindole-1,3-dione
• 4-amino-isoindoline-1,3-dione
• 6-aminophthalimide
• 1H-Isoindole-1,3(2H)-dione, 4-amino-
• 4-amino-2,3-dihydro-1H-isoindole-1,3-dione
• 1H-Isoindole-1,3(2H)-dione,4-amino-
• amino-phthalimide
• 3-amino-phthalamide
• 4-amino-1h-isoindole
• Oprea1_344852
• 4-azanylisoindole-1,3-dione
• ghl.PD_Mitscher_leg0.1319
• FT-0613473
• BCP17751
• TS-02155
• GQBONCZDJQXPLV-UHFFFAOYSA-N
• DTXSID4062486
• methyltrimethyl-3-[(1-oxododecyl)amino]propylammoniumsulphate
• 2518-24-3
• W-206931
• F2146-0308
• EN300-08155
• AKOS000116893
• 3-Aminophthalimide, 97%
• MFCD00041853
• SCHEMBL221618
• CS-0076810
• SY003188
• Z56886642
• A817686
• 4-amino-2H-isoindole-1,3-dione
• STK731803
• +Expand

• MDL： MFCD00041853
• InChIKey： GQBONCZDJQXPLV-UHFFFAOYSA-N
• Inchi： 1S/C8H6N2O2/c9-5-3-1-2-4-6(5)8(12)10-7(4)11/h1-3H,9H2,(H,10,11,12)
• SMILES： O=C1C2C(=C([H])C([H])=C([H])C=2C(N1[H])=O)N([H])[H]

Computed Properties

• Exact Mass: 162.04300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 162.043
• Heavy Atom Count: 12
• Complexity: 239
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: 14
• Surface Charge: 0
• Topological Polar Surface Area: 72.2

Experimental Properties

• LogP: 1.06240
• PSA: 72.19000
• Refractive Index: 1.5770 (estimate)
• Boiling Point: 288.82°C (rough estimate)
• Melting Point: 268.5-273.5 °C (lit.)
• Color/Form: Yellow powder
• Solubility: Not determined
• Density: 1.3264 (rough estimate)

4-aminoisoindoline-1,3-dione Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S22-S26-S36/37-S45
• Risk Phrases：R36/37/38; R42/43
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases： 36/37/38-42/43
• Signal Word：Warning

4-aminoisoindoline-1,3-dione Customs Data

• Customs Data：

  China Customs Code:

  2925190090

  Overview:

  2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds